Cas no 35206-03-2 (7H-Purine-7-ethanaminium,N,N-diethyl-1,2,3,6-tetrahydro-N,1,3-trimethyl-2,6-dioxo-, iodide (1:1))

35206-03-2 structure
Product name:7H-Purine-7-ethanaminium,N,N-diethyl-1,2,3,6-tetrahydro-N,1,3-trimethyl-2,6-dioxo-, iodide (1:1)
7H-Purine-7-ethanaminium,N,N-diethyl-1,2,3,6-tetrahydro-N,1,3-trimethyl-2,6-dioxo-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 7H-Purine-7-ethanaminium,N,N-diethyl-1,2,3,6-tetrahydro-N,1,3-trimethyl-2,6-dioxo-, iodide (1:1)
- 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)ethyl-diethyl-methylazanium,iodide
- 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)-N,N-diethyl-N-methylethanaminium iodide
- Diethyl(methyl)(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-ethyl)ammonium iodide
- Etamiphyllin methiodide
- Diethylmethyl(2-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxopurin-7-yl)ethyl)ammonium iodide
- DIETHYL(METHYL)[1,2,3,6-TETRAHYDRO-1,3-DIMETHYL-2,6-DIOXO-7H-PURINE-7-ETHYL]AMMONIUM IODIDE
- NIOSH/BP8140700
- Ammonium, diethylmethyl(2-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxopurin-7-yl)ethyl)-, iodide
- 4VSE9SD62R
- EINECS 252-437-3
- UNII-4VSE9SD62R
- Iodomethylate de diethylaminoethyltheophylline
- Iodomethylate de diethylaminoethyltheophylline [French]
- Q27260572
- 35206-03-2
- BP81407000
- 7H-PURINE-7-ETHANAMINIUM, N,N-DIETHYL-1,2,3,6-TETRAHYDRO-N,1,3-TRIMETHYL-2,6-DIOXO-, IODIDE (1:1)
- DTXSID60188712
- SIMESPHYLLINE
-
- Inchi: InChI=1S/C14H24N5O2.HI/c1-6-19(5,7-2)9-8-18-10-15-12-11(18)13(20)17(4)14(21)16(12)3;/h10H,6-9H2,1-5H3;1H/q+1;/p-1
- InChI Key: ZRNCURVARUWAMN-UHFFFAOYSA-M
- SMILES: [I-].CC[N+](CCN1C=NC2N(C(N(C(=O)C1=2)C)=O)C)(C)CC
Computed Properties
- Exact Mass: 421.09747g/mol
- Monoisotopic Mass: 421.09747g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 424
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.4Ų
7H-Purine-7-ethanaminium,N,N-diethyl-1,2,3,6-tetrahydro-N,1,3-trimethyl-2,6-dioxo-, iodide (1:1) Related Literature
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Irene Anton-Sales,Anna Laromaine,Anna Roig Biomater. Sci., 2020,8, 2921-2930
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
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